4-{3-[(2-Chlorobenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl}-2,6-diiodophenol

• Molecular Formula: C23H15ClI2N4O2S
• Molecular Weight: 700.7 g/mol
• IUPAC Name: 4-[3-[(2-chlorophenyl)methylsulfanyl]-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2,6-diiodophenol
• InChI: InChI=1S/C23H15ClI2N4O2S/c24-15-7-3-1-5-12(15)11-33-23-28-22-19(29-30-23)14-6-2-4-8-18(14)27-21(32-22)13-9-16(25)20(31)17(26)10-13/h1-10,21,27,31H,11H2
• InChI Key: HJQCXTPTASECKN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CSC2=NC3=C(C4=CC=CC=C4NC(O3)C5=CC(=C(C(=C5)I)O)I)N=N2)Cl

Description

4-{3-[(2-Chlorobenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl}-2,6-diiodophenol, also known as CDIBP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. In

Mechanism of Action

The mechanism of action of 4-{3-[(2-Chlorobenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl}-2,6-diiodophenol is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cellular processes such as proliferation, differentiation, and apoptosis. This compound has been found to interact with various molecular targets, including tyrosine kinases, topoisomerases, and G protein-coupled receptors, which are involved in various cellular processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of cellular signaling pathways. This compound has also been found to have a positive effect on the central nervous system, exhibiting anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{3-[(2-Chlorobenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl}-2,6-diiodophenol is its potent anti-cancer activity against various cancer cell lines, making it a promising candidate for the development of new anti-cancer drugs. However, this compound has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of 4-{3-[(2-Chlorobenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl}-2,6-diiodophenol. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the further investigation of the mechanism of action of this compound, including its interaction with various molecular targets and cellular signaling pathways. Additionally, the potential applications of this compound in other fields, such as materials science and nanotechnology, should also be explored.

Synthesis Methods

The synthesis of 4-{3-[(2-Chlorobenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl}-2,6-diiodophenol involves a multi-step reaction sequence that includes the condensation of 2,6-diiodophenol with 2-chlorobenzyl mercaptan, followed by the reaction of the resulting intermediate with 2-aminobenzoxazole. The final product is obtained after purification and characterization using various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Scientific Research Applications

4-{3-[(2-Chlorobenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl}-2,6-diiodophenol has shown promising results in various scientific research applications, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, this compound has been found to exhibit potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. In pharmacology, this compound has been shown to have a positive effect on the central nervous system, exhibiting anxiolytic and antidepressant-like effects in animal models. In biochemistry, this compound has been found to inhibit the activity of certain enzymes, including tyrosine kinases and topoisomerases, which are involved in various cellular processes.